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Compound of Interest

Compound Name: Cinnamyl valerate

Cat. No.: B077708

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of cinnamyl valerate and cinnamyl acetate, two
esters of cinnamyl alcohol used in the fragrance industry. This document outlines their distinct
olfactory profiles, physicochemical properties, and applications, supported by available data
and standardized experimental protocols for fragrance evaluation.

Executive Summary

Cinnamyl acetate is a well-established fragrance ingredient with a sweet, floral, and slightly
spicy aroma, supported by a comprehensive safety and performance profile. Cinnamyl
valerate, while also utilized for its sweet, balsamic, and fruity notes, has less publicly available
data regarding its performance metrics and a formal safety assessment from regulatory bodies.
This guide aims to present a thorough comparison based on existing information and to provide
the necessary experimental frameworks for a complete evaluation of these ingredients.

Chemical Properties

A fundamental understanding of the chemical properties of these esters is crucial for predicting
their behavior in fragrance formulations.
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Property Cinnamyl Valerate Cinnamyl Acetate

Cinnamyl n-valerate, 3-phenyl-  3-Phenyl-2-propen-1-yl

Synonyms .
2-propen-1-yl pentanoate acetate, Cinnamyl ethanoate
CAS Number 10482-65-2 103-54-8
Molecular Formula C14H1802 C11H1202
Molecular Weight 218.29 g/mol 176.21 g/mol
o Colorless to pale yellow
Appearance Colorless liquid o
liquid[1]

Boiling Point 328-329 °C 262-265 °C
Flash Point 131.67 °C[2] 118 °C[3]
Log P (o/w) 4.212 (estimated) 2.9[3]

- ) Insoluble in water; soluble in
Solubility Insoluble in water

alcohol

Olfactory Profile and Applications

The distinct scent characteristics of each compound dictate their use in perfumery.

Cinnamyl Valerate offers a delicately floral and rosy odor with good tenacity and a hint of a
fresh, green, herbal tone.[4] It is described as having a pleasant, sweet, balsamic aroma with
fruity undertones.[5] Consequently, it is employed in perfumes, colognes, and personal care
products to impart these notes and is particularly useful as a modifier in rose compositions.[4]

[5]

Cinnamyl Acetate presents a more complex aroma profile, characterized as sweet, floral
(hyacinth, jasmine), spicy (cinnamon), and balsamic.[6][7][8][9] Its sweet, fruity taste is
reminiscent of pineapple.[7] It is a versatile ingredient used to provide a green and balsamic
effect in hyacinth, rosy, and woody-spicy notes.[3] Furthermore, it functions as a fixative,
helping to prolong the scent of other volatile components in a fragrance.[6] Its applications are
broad, extending to cosmetics, soaps, and personal care products.[1][6][10]
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Performance Characteristics: A Data Gap for
Cinnamyl Valerate

A comprehensive comparison of fragrance performance requires experimental data on volatility,
substantivity, and stability. While some data is available for cinnamyl acetate, there is a notable
lack of such information in the public domain for cinnamyl valerate.

Volatility and Substantivity:

The lower molecular weight and boiling point of cinnamyl acetate suggest it is more volatile
than cinnamyl valerate. Substantivity, or the longevity of a fragrance on a substrate, is a key
performance indicator. One source indicates that cinnamyl acetate has a substantivity of 124
hours on a smelling strip.[11] Similar quantitative data for cinnamyl valerate is not readily
available.

Stability:

Fragrance stability is crucial for product shelf-life and performance. Stability testing exposes
fragrance ingredients to various conditions to assess changes in odor, color, and chemical
composition.[7] While general protocols for fragrance stability testing exist, specific stability
data for cinnamyl valerate under different conditions (e.g., in various product bases, under UV
light) is not publicly documented. For cinnamyl acetate, its use in a wide range of products
suggests good stability in many formulations.[1][6][9] HoweVer, one study noted that several
fragrance allergens, including cinnamyl alcohol (a potential hydrolysis product of both esters),
can evaporate from patch test chambers within hours.[9]

Safety Profile

Cinnamyl Acetate has undergone a thorough safety assessment by the Research Institute for
Fragrance Materials (RIFM), which concluded that the existing information supports its safe use
as a fragrance ingredient.[12] The assessment found that cinnamyl acetate is not genotoxic
and that there are no safety concerns for skin sensitization under current declared use levels.
[12]

Cinnamyl Valerate, in contrast, does not have a publicly available safety assessment from
RIFM or the Cosmetic Ingredient Review (CIR).[13][14] While some suppliers state that it is
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safe for use in industrial and laboratory settings when handled according to safety guidelines,
they also note that prolonged exposure may cause irritation.[5] A comprehensive safety
evaluation by a recognized body is necessary to fully ascertain its safety profile for consumer
use.

Experimental Protocols

To facilitate a more direct and data-driven comparison, the following are detailed
methodologies for key experiments in fragrance evaluation.

Gas Chromatography-Olfactometry (GC-O)

This technique is instrumental in identifying the specific volatile compounds responsible for the
characteristic aroma of a fragrance ingredient.

Objective: To separate and identify the individual odor-active compounds in a fragrance sample
and to characterize their scent.

Methodology:

o Sample Preparation: Dilute the fragrance ingredient in a suitable solvent (e.g., ethanol) to an
appropriate concentration.

 Instrumentation: Utilize a gas chromatograph (GC) coupled with a mass spectrometer (MS)
and an olfactometry port. The GC column effluent is split, with a portion directed to the MS
for compound identification and the other to the olfactometry port for sensory analysis.[15]

¢ GC Parameters:
o Column: A non-polar column (e.g., HP-5MS) is typically used.
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A programmed temperature ramp is used to separate
compounds based on their boiling points. For example, an initial temperature of 37°C held
for a few minutes, followed by a ramp up to 250°C.[15]
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e Olfactometry: A trained sensory panelist sniffs the effluent from the olfactometry port and
records the retention time, odor descriptor, and intensity of each detected scent.

o Data Analysis: The data from the MS and the olfactometry panel are correlated to identify the
chemical compounds responsible for specific odors.

Gas Chromatograph ’—> Mass Spectrometer
@ Injector Column Spliter ————»——— > PEICWAGEES —>{ Results
Olfactometry Port

Click to download full resolution via product page

Figure 1: Gas Chromatography-Olfactometry (GC-O) Workflow.

Headspace Analysis for Volatility Assessment

Headspace analysis measures the volatile compounds released from a sample, providing
insights into a fragrance's evaporation rate.

Objective: To determine the rate of evaporation of a fragrance ingredient from a substrate over
time.

Methodology:

o Sample Application: Apply a standardized amount of the fragrance ingredient onto a
substrate (e.g., filter paper, skin mimic).[16]

o Headspace Sampling: Place the substrate in a sealed vial. At specified time intervals, collect
the volatile compounds in the headspace above the substrate using a solid-phase
microextraction (SPME) fiber.[10]

e GC-MS Analysis: Desorb the collected volatiles from the SPME fiber into a GC-MS system
for separation and quantification.
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o Data Analysis: Plot the concentration of the fragrance ingredient in the headspace as a
function of time to determine its evaporation profile.

Figure 2: Headspace Analysis Workflow for Volatility.

Sensory Panel for Substantivity Evaluation

A trained sensory panel can provide quantitative data on the perceived intensity and longevity
of a fragrance on the skin.

Objective: To assess the substantivity (longevity) of a fragrance ingredient on human skin.

Methodology:

Panelist Selection: Recruit and train a panel of sensory assessors on fragrance evaluation
techniques and intensity rating scales.

o Sample Application: Apply a standardized amount of the fragrance ingredient, diluted in a
suitable base, to a designated area on the panelists' forearms.

o Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), panelists evaluate
the intensity of the fragrance on a labeled magnitude scale (LMS) or a similar rating system.
[17]

o Data Analysis: Analyze the intensity ratings over time to determine the fragrance's longevity
and decay curve on the skin.
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Figure 3: Logical Flow of a Sensory Panel for Substantivity.

Stability Testing Protocol

Objective: To evaluate the stability of a fragrance ingredient in a finished product under various
environmental conditions.

Methodology:
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o Sample Preparation: Incorporate the fragrance ingredient into the product base at a specified
concentration.

o Storage Conditions: Store samples under different conditions to simulate shelf-life and
consumer use:

o Accelerated Aging: Elevated temperatures (e.g., 40°C, 50°C) for a set period (e.g., 1, 2, 3
months).[7]

o Real-Time Aging: Controlled room temperature (e.g., 25°C) for an extended period (e.g., 6,
12, 24 months).[7]

o Light Exposure: Exposure to UV light in a specialized cabinet.[7]
o Freeze-Thaw Cycles: Repeated cycles of freezing and thawing.[7]

» Evaluation: At specified time points, evaluate the samples for changes in:

[¢]

Odor: Assessed by a trained sensory panel.

[e]

Color and Appearance: Visual inspection and colorimetric measurements.

(¢]

Chemical Composition: Analyzed by GC-MS to detect degradation products.

[¢]

Physical Properties: pH, viscosity, etc.

o Data Analysis: Compare the results from the stressed samples to a control sample stored
under optimal conditions to determine the stability of the fragrance ingredient.

Conclusion and Recommendations

Cinnamyl acetate is a well-characterized fragrance ingredient with a versatile aroma profile and
a favorable safety assessment. It serves as a benchmark for performance and safety in its
fragrance category.

Cinnamyl valerate, while possessing a desirable and distinct olfactory profile, requires further
investigation to establish a comprehensive performance and safety profile. For researchers and
developers considering its use, it is highly recommended to conduct the experimental protocols
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outlined in this guide to generate the necessary data for a thorough evaluation. Specifically,
studies on its volatility, substantivity on skin, and stability in various formulations are crucial.
Furthermore, a comprehensive safety assessment, ideally through a recognized body like
RIFM, is essential before its widespread use in consumer products.

By employing these standardized methodologies, a more complete and objective comparison
between cinnamyl valerate and cinnamyl acetate can be achieved, enabling informed
decisions in fragrance formulation and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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